Cas no 99902-93-9 (2-(3,4-dichlorophenoxy)pyridine-3-carbonitrile)

• Product Name: 2-(3,4-dichlorophenoxy)pyridine-3-carbonitrile
• CAS No: 99902-93-9
• MF: C₁₂H₆Cl₂N₂O
• MW: 265.094840526581
• MDL: MFCD13238892
• CID: 1993811
• PubChem ID: 514885
• Update Time: 2025-10-28

2-(3,4-dichlorophenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenoxy)pyridine-3-carbonitrile
• 3-pyridinecarbonitrile, 2-(3,4-dichlorophenoxy)-
• 99902-93-9
• 2-(3,4-DICHLOROPHENOXY)-3-PYRIDINECARBONITRILE
• AKOS008994857
• 2-(3,4-dichlorophenoxy)nicotinonitrile
• AS-0126
• CS-0457853
• SCHEMBL10955865
• CHEMBL134369
• DTXSID90244335

• MDL： MFCD13238892
• Inchi： 1S/C12H6Cl2N2O/c13-10-4-3-9(6-11(10)14)17-12-8(7-15)2-1-5-16-12/h1-6H
• InChI Key： XYVUJRFTULRGGP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1C(C#N)=CC=CN=1)Cl

Computed Properties

• Exact Mass: 263.985718
• Monoisotopic Mass: 263.985718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 3.7

Experimental Properties

• Density: 1.46
• Boiling Point: 388.7°C at 760 mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.637

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(3,4-dichlorophenoxy)pyridine-3-carbonitrile

2-(3,4-Dichlorophenoxy)Pyridine-3-Carbonitrile: A Comprehensive Overview

2-(3,4-Dichlorophenoxy)Pyridine-3-Carbonitrile (CAS No. 99902-93-9) is a synthetic organic compound with a unique structure that combines a pyridine ring, a cyano group, and a dichlorophenoxy substituent. This compound has garnered significant attention in the field of agricultural chemistry due to its potential as a herbicide and pesticide. The molecule's design allows for specific interactions with biological systems, making it a subject of interest in both academic and industrial research.

The synthesis of 2-(3,4-Dichlorophenoxy)Pyridine-3-Carbonitrile involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized the synthesis pathway to achieve high yields and purity, which is crucial for its application in agricultural settings. Recent studies have focused on improving the compound's stability under various environmental conditions, ensuring its effectiveness in diverse climatic zones.

One of the most notable applications of this compound is its use as a herbicide. Field trials have demonstrated its ability to selectively inhibit the growth of invasive plant species without significantly affecting crops or beneficial weeds. This selectivity is attributed to the compound's interaction with specific enzymes involved in photosynthesis, particularly those related to the electron transport chain in chloroplasts. By targeting these enzymes, the compound disrupts energy production in target plants, leading to their eventual demise.

In addition to its herbicidal properties, 2-(3,4-Dichlorophenoxy)Pyridine-3-Carbonitrile has shown promise as a pesticide, particularly against insect pests that are resistant to conventional chemical controls. Studies published in leading entomological journals have highlighted its effectiveness against species such as the Asian corn borer and the cotton aphid. The compound's mechanism of action involves interference with the pests' nervous systems, leading to paralysis and death within hours of exposure.

Recent advancements in nanotechnology have opened new avenues for enhancing the delivery and efficacy of this compound. Researchers have developed nanoparticle-based formulations that improve the compound's solubility and bioavailability. These formulations reduce the required application rate, minimizing environmental impact while maintaining pest control efficiency. Such innovations align with global efforts to promote sustainable agriculture and reduce chemical inputs.

The environmental impact of 2-(3,4-Dichlorophenoxy)Pyridine-3-Carbonitrile has been extensively studied to ensure its safe use. Toxicological studies indicate that the compound has low toxicity to non-target organisms, including mammals and birds. However, concerns remain regarding its potential accumulation in soil and water systems over prolonged periods. Ongoing research aims to develop biodegradable formulations that enhance microbial degradation rates, further mitigating ecological risks.

From a regulatory perspective, this compound has undergone rigorous testing to meet international standards for agricultural chemicals. Its approval for use in several countries underscores its safety profile and efficacy when applied according to guidelines. Regulatory bodies continue to monitor its performance in real-world conditions to ensure compliance with evolving environmental and health standards.

In conclusion, 2-(3,4-Dichlorophenoxy)Pyridine-3-Carbonitrile (CAS No. 99902-93-9) represents a significant advancement in agricultural chemistry. Its dual functionality as both a herbicide and pesticide positions it as a valuable tool for modern farming practices. Ongoing research into its synthesis optimization, application methods, and environmental impact ensures that this compound remains at the forefront of pest management solutions while adhering to sustainability principles.